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Compound of Interest |

Compound Name: D-Alanine-2-D1
CAS No.: 56595-54-1
Cat. No.: B3272388
- 7

Part 1: Executive Summary & Risk Profile

Immediate Classification:STABLE ISOTOPE (NON-RADIOACTIVE). Chemical Safety Level:
Low Hazard / Irritant (Standard Laboratory Hygiene). Critical Priority: Sample Integrity
(Moisture Control).

D-Alanine-2-D1 is a deuterated amino acid where the hydrogen at the alpha-carbon position is

replaced by deuterium. Unlike radioisotopes (e.g.,

Cor

H), this compound does not emit ionizing radiation. Therefore, lead shielding and Geiger
counters are unnecessary.

However, as a deuterated standard often used in NMR spectroscopy and metabolic tracing, the
primary operational risk is isotopic dilution via moisture introduction or cross-contamination.
The Personal Protective Equipment (PPE) and handling protocols defined below are designed
to protect the researcher from particulate irritation and the reagent from environmental

degradation.

Hazard Identification Matrix
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Hazard Category Classification Description

May cause respiratory tract,

Toxicological Low / Irritant skin, or eye irritation (H315,
H319, H335).
Radiological None Stable isotope. No decay.

Hygroscopic nature may lead

Chemical Integrity High Sensitivity to hydrolysis or H-D exchange
if improperly handled.

Fine powder; potential for
Physical Dust static charge buildup during

weighing.

Part 2: Personal Protective Equipment (PPE)
Specifications|[1]

Do not treat this simply as "wearing gear."” Treat PPE as a containment barrier that isolates the

experiment from biological contaminants (enzymes, skin oils, moisture).

PPE Selection Table
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Component Specification Rationale (Causality)

Latex is discouraged. Nitrile
offers superior chemical
o ) resistance and eliminates the
) Nitrile Gloves (Min. 0.11 mm ) )
Hand Protection ) risk of latex-protein
thickness) o ]
contamination which can
interfere with high-sensitivity

Mass Spec (MS) downstream.

While low toxicity, amino acid
dust can irritate mucous
) membranes. If weighing
) N95 Respirator (or Fume ) )
Respiratory Hood) outside a hood, N95 is
00
mandatory to prevent
inhalation of expensive

material.

Standard impact protection.

) ) Goggles are only necessary if
) Safety Glasses with Side ) o
Eye Protection ] handling large liquid volumes
Shields ) )
where splash risk exists (rare

for this solid reagent).

Prevents migration of skin cells

and clothing fibers into the

Body Protection Lab Coat (Cotton/Poly blend)
sample. Must be buttoned to
the neck.
Standard laboratory

Footwear Closed-toe, non-porous requirement to prevent dermal

contact with spillages.

Part 3: Operational Workflow (The Self-Validating
System)

To ensure scientific integrity, follow this "Dry Chain" protocol. This system validates itself by
minimizing variables (moisture, static) that cause experimental failure.
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Pre-Operational Checks

Environment: Ensure relative humidity is <50% if possible.

Static Control: D-Alanine-2-D1 is a dry powder and highly static-prone. Use an anti-static
gun or ionizing bar inside the balance draft shield. Static can cause the powder to "jump,”
leading to loss of expensive isotope.

Equilibration: Allow the container to reach room temperature before opening to prevent
condensation on the cold reagent.

Weighing & Transfer Protocol

Don PPE according to the matrix above.
Clean Balance: Wipe the balance area with 70% ethanol and allow it to dry completely.
Open Container: Open the vial only inside a fume hood or a desiccated glove box.

Aliquot: Use a fresh, antistatic spatula. Never return unused powder to the stock vial
(prevents cross-contamination).

Seal: Parafilm or tape the stock vial immediately after use.
Dissolution (If applicable): If dissolving in D

O, do so immediately to minimize exchange with atmospheric H

O.

Visual Workflow Diagram

The following diagram outlines the logical flow for handling D-Alanine-2-D1, emphasizing the

critical decision points for sample integrity.
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Figure 1: Operational workflow for D-Alanine-2-D1 handling. Note the critical acclimatization
step to prevent condensation.

Part 4: Storage & Disposal[2][3][4][5]
Storage Strategy
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Temperature: Store at -20°C (or as specified on the Certificate of Analysis).

Desiccation: Keep the vial inside a secondary container with desiccant packs (e.g., Silica
Gel) to maintain anhydrous conditions.

Headspace: If available, purge the vial headspace with dry Nitrogen or Argon before
resealing to displace atmospheric moisture.

Disposal Protocol

Do NOT dispose of as radioactive waste.

Classification: Non-hazardous chemical waste (unless mixed with other hazardous solvents).
Container: Collect in a standard "Solid Chemical Waste" container.
Labeling: Label clearly as "D-Alanine-2-D1 (Stable Isotope)."

Rinsing: Triple-rinse empty vials with water before discarding in glass trash (defacing labels
first).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3272388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

